N-(2,2-dimethoxyethyl)-N',N'-diethylethane-1,2-diamine

• Molecular Formula: C10H24N2O2
• Molecular Weight: 204.31 g/mol
• IUPAC Name: N-(2,2-dimethoxyethyl)-N',N'-diethylethane-1,2-diamine
• InChI: InChI=1S/C10H24N2O2/c1-5-12(6-2)8-7-11-9-10(13-3)14-4/h10-11H,5-9H2,1-4H3
• InChI Key: HBWNFTOMJDGYRM-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCNCC(OC)OC

Description

n’-(2,2-Dimethoxyethyl)-n,n-diethyl-ethylenediamine is an organic compound with a unique structure that includes both dimethoxyethyl and diethyl groups attached to an ethylenediamine backbone. This compound is of interest in various fields of chemistry due to its potential reactivity and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of n’-(2,2-Dimethoxyethyl)-n,n-diethyl-ethylenediamine typically involves the reaction of ethylenediamine with 2,2-dimethoxyethanol under specific conditions. The reaction is usually carried out in the presence of a catalyst, such as an acid or base, to facilitate the formation of the desired product. The reaction conditions, including temperature and solvent, can vary depending on the desired yield and purity of the product .

Industrial Production Methods

Industrial production of this compound may involve more scalable methods, such as continuous flow synthesis, which allows for better control over reaction conditions and higher yields. The use of phase transfer catalysts and optimized reaction conditions can further enhance the efficiency of the industrial production process .

Chemical Reactions Analysis

Types of Reactions

n’-(2,2-Dimethoxyethyl)-n,n-diethyl-ethylenediamine can undergo various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can lead to the formation of reduced amine derivatives.

Substitution: The compound can participate in substitution reactions, where one or more of its functional groups are replaced by other groups

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like sodium borohydride for reduction, and various halides or other nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are optimized based on the specific reaction and desired products .

Major Products Formed

The major products formed from these reactions depend on the specific type of reaction and the reagents used. For example, oxidation may yield oxides or hydroxylated derivatives, while substitution reactions can produce a variety of substituted amine compounds .

Scientific Research Applications

n’-(2,2-Dimethoxyethyl)-n,n-diethyl-ethylenediamine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a ligand in coordination chemistry.

Biology: The compound can be used in the study of enzyme interactions and as a potential inhibitor or activator of specific biological pathways.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the development of new drugs.

Industry: It is used in the production of polymers, resins, and other industrial chemicals due to its reactivity and functional groups.

Mechanism of Action

The mechanism by which n’-(2,2-Dimethoxyethyl)-n,n-diethyl-ethylenediamine exerts its effects involves its interaction with specific molecular targets. The compound can act as a ligand, binding to metal ions or other molecules, and modulating their activity. This interaction can affect various biochemical pathways, leading to changes in cellular processes .

Comparison with Similar Compounds

Similar Compounds

n’-(2,2-Dimethoxyethyl)-n-methylamine: This compound has a similar structure but with a methyl group instead of diethyl groups.

n’-(2,2-Dimethoxyethyl)-n,n-dimethyl-ethylenediamine: Similar to the target compound but with dimethyl groups instead of diethyl groups

Uniqueness

n’-(2,2-Dimethoxyethyl)-n,n-diethyl-ethylenediamine is unique due to its specific combination of functional groups, which confer distinct reactivity and properties. This uniqueness makes it valuable in various applications, from chemical synthesis to potential therapeutic uses .

Synthesis routes and methods

Procedure details

A solution of N,N-diethyl-ethylenediamine (150 g) in methanol (500 mL) was treated dropwise rapidly with glyoxal dimethylacetal (60 wt % soln. in water, 225 g) at 10-15° C. After the addition was complete the solution was warmed to 15° C., then to 22° C. and left at this temperature for 16 hours. The reaction mixture was treated with 5% palladium on carbon (Johnson-Matthey type 38H paste, 15 g) and hydrogenated at 6 bar until the reaction was complete as judged by GC/MS. The catalyst was removed by filtration and the filtrate evaporated to dryness (toluene azeotrope, 2.5 L), affording 196.2 g of the sub-titled compound.